Cas no 1261556-12-0 (5-Methoxy-2-(4-trifluoromethoxyphenyl)benzoic acid)

5-Methoxy-2-(4-trifluoromethoxyphenyl)benzoic acid is a specialized aromatic carboxylic acid derivative featuring a methoxy substituent at the 5-position and a trifluoromethoxyphenyl group at the 2-position of the benzoic acid core. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural motifs, which may influence bioavailability and metabolic stability. The trifluoromethoxy group enhances lipophilicity and electron-withdrawing properties, while the methoxy group can modulate reactivity and binding interactions. Its well-defined synthetic route and high purity make it suitable for applications in medicinal chemistry, particularly in the development of novel bioactive molecules. The compound’s stability under standard conditions further supports its utility in research and industrial settings.

5-Methoxy-2-(4-trifluoromethoxyphenyl)benzoic acid structure

1261556-12-0 structure

Product Name:5-Methoxy-2-(4-trifluoromethoxyphenyl)benzoic acid

CAS No:1261556-12-0

MF:C₁₅H₁₁F₃O₄

MW:312.240655183792

MDL:MFCD18322444

CID:2761249

PubChem ID:53228264

Update Time:2025-05-28

5-Methoxy-2-(4-trifluoromethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 5-METHOXY-2-(4-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
- MFCD18322444
- 1261556-12-0
- 5-Methoxy-2-(4-trifluoromethoxyphenyl)benzoic acid, 95%
- DTXSID20691797
- 4-Methoxy-4'-(trifluoromethoxy)[1,1'-biphenyl]-2-carboxylic acid
- 5-Methoxy-2-(4-trifluoromethoxyphenyl)benzoic acid
- MDL： MFCD18322444
- Inchi： 1S/C15H11F3O4/c1-21-11-6-7-12(13(8-11)14(19)20)9-2-4-10(5-3-9)22-15(16,17)18/h2-8H,1H3,(H,19,20)
- InChI Key： QCJCZOVHOVCTGH-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(=CC=1)C1C=CC(=CC=1C(=O)O)OC)(F)F

Computed Properties

Exact Mass: 312.06094331Da
Monoisotopic Mass: 312.06094331Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 377
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 55.8Å²

5-Methoxy-2-(4-trifluoromethoxyphenyl)benzoic acid Pricemore >>

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Alichem	A011005253-250mg	4-Methoxy-4'-(trifluoromethoxy)biphenyl-2-carboxylic acid	1261556-12-0	97%	250mg	$499.20	2023-09-03
Alichem	A011005253-500mg	4-Methoxy-4'-(trifluoromethoxy)biphenyl-2-carboxylic acid	1261556-12-0	97%	500mg	$847.60	2023-09-03
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abcr	AB329721-5 g	5-Methoxy-2-(4-trifluoromethoxyphenyl)benzoic acid, 95%; .	1261556-12-0	95%	5g	€1159.00	2023-04-26
abcr	AB329721-5g	5-Methoxy-2-(4-trifluoromethoxyphenyl)benzoic acid, 95%; .	1261556-12-0	95%	5g	€1159.00	2025-02-27